Cas no 1098393-96-4 ((dicyclopropylmethyl)(oxolan-2-yl)methylamine)

• Product Name: (dicyclopropylmethyl)(oxolan-2-yl)methylamine
• CAS No: 1098393-96-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5215294
• PubChem ID: 43242431
• Update Time: 2025-07-25

(dicyclopropylmethyl)(oxolan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine
• (dicyclopropylmethyl)[(oxolan-2-yl)methyl]amine
• 2-Furanmethanamine, N-(dicyclopropylmethyl)tetrahydro-
• (dicyclopropylmethyl)(oxolan-2-yl)methylamine

• Inchi： 1S/C12H21NO/c1-2-11(14-7-1)8-13-12(9-3-4-9)10-5-6-10/h9-13H,1-8H2
• InChI Key： MCPUQEVKHJHDIU-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (dicyclopropylmethyl)(oxolan-2-yl)methylamine

Recent Advances in the Study of (Dicyclopropylmethyl)(oxolan-2-yl)methylamine (CAS: 1098393-96-4)

The compound (dicyclopropylmethyl)(oxolan-2-yl)methylamine (CAS: 1098393-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and emerging applications in drug development.

Recent literature highlights the successful synthesis of (dicyclopropylmethyl)(oxolan-2-yl)methylamine through a multi-step process involving cyclopropanation and subsequent functionalization. The compound's structural complexity, characterized by the presence of both cyclopropyl and tetrahydrofuran moieties, has been identified as a key factor in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

Pharmacological studies have demonstrated that (dicyclopropylmethyl)(oxolan-2-yl)methylamine exhibits promising activity as a modulator of central nervous system (CNS) receptors. In vitro assays have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Furthermore, preliminary in vivo studies in rodent models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

In the context of drug development, (dicyclopropylmethyl)(oxolan-2-yl)methylamine has been explored as a scaffold for the design of novel CNS-active compounds. Structure-activity relationship (SAR) studies have revealed that modifications to the cyclopropyl and tetrahydrofuran rings can significantly influence receptor binding affinity and selectivity. These findings have paved the way for the development of second-generation derivatives with improved therapeutic profiles.

Despite these promising results, challenges remain in the clinical translation of (dicyclopropylmethyl)(oxolan-2-yl)methylamine. Issues such as potential off-target effects and the need for optimized dosing regimens require further investigation. Ongoing research efforts are focused on addressing these challenges through comprehensive toxicological studies and advanced formulation strategies.

In conclusion, (dicyclopropylmethyl)(oxolan-2-yl)methylamine represents a promising candidate for further development in the field of CNS therapeutics. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies for complex neurological conditions.